2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine

• IUPAC Name: 2-[(2S,3S)-2-methyloxolan-3-yl]ethanamine
• InChI: InChI=1S/C7H15NO/c1-6-7(2-4-8)3-5-9-6/h6-7H,2-5,8H2,1H3/t6-,7-/m0/s1
• InChI Key: GZMZAIFUHGBUKM-BQBZGAKWSA-N
• Canonical SMILES: CC1C(CCO1)CCN
• Isomeric SMILES: C[C@H]1[C@H](CCO1)CCN
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS No.: 2375249-99-1

Description

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine is an organic compound with a unique structure that includes a methyloxolane ring and an ethanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine typically involves the reaction of 2-methyloxolane with ethanamine under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. The specific reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The ethanamine group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reaction conditions, including temperature, pressure, and solvent, are optimized based on the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted ethanamine derivatives .

Scientific Research Applications

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

2-Methyloxolane: Shares the oxolane ring structure but lacks the ethanamine group.

Ethanamine: Contains the ethanamine group but lacks the oxolane ring.

Pyrrolidine: A similar nitrogen-containing heterocycle with different structural features.

Uniqueness

2-[(2S,3S)-2-Methyloxolan-3-yl]ethanamine is unique due to its combination of a methyloxolane ring and an ethanamine group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry .